Cas no 1261948-61-1 (3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid)

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid is a fluorinated aromatic compound featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical development. The presence of the fluorine substituent enhances its reactivity and potential for selective modifications, while the methyl group contributes to steric and electronic tuning. This compound is particularly valuable in the synthesis of bioactive molecules, such as drug candidates or agrochemicals, due to its ability to act as a building block for complex structures. Its well-defined chemical properties and stability under standard conditions ensure reliable performance in coupling reactions and other transformations.

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid structure

1261948-61-1 structure

Product Name:3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid

CAS No:1261948-61-1

MF:C₁₄H₁₂FNO₂

MW:245.248987197876

MDL:MFCD18319570

CID:2765399

PubChem ID:53225488

Update Time:2025-06-27

3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18319570
- 3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%
- 5-Amino-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
- 5-Amino-2'-fluoro-5'-methyl-[1,1'-biphenyl]-3-carboxylic acid
- 3-AMINO-5-(2-FLUORO-5-METHYLPHENYL)BENZOIC ACID
- DTXSID70689220
- 1261948-61-1
- 3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid
- MDL： MFCD18319570
- Inchi： 1S/C14H12FNO2/c1-8-2-3-13(15)12(4-8)9-5-10(14(17)18)7-11(16)6-9/h2-7H,16H2,1H3,(H,17,18)
- InChI Key： XYTYQRFEPKVTKK-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C)C=C1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

Exact Mass: 245.08520679Da
Monoisotopic Mass: 245.08520679Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 63.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326629-5 g	3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%; .	1261948-61-1	95%	5g	€1159.00	2023-04-26
abcr	AB326629-5g	3-Amino-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%; .	1261948-61-1	95%	5g	€1159.00	2025-03-19